N,N-dibenzyl-6-ethoxy-2-naphthalenesulfonamide

• IUPAC Name: N,N-dibenzyl-6-ethoxynaphthalene-2-sulfonamide
• InChI: InChI=1S/C26H25NO3S/c1-2-30-25-15-13-24-18-26(16-14-23(24)17-25)31(28,29)27(19-21-9-5-3-6-10-21)20-22-11-7-4-8-12-22/h3-18H,2,19-20H2,1H3
• InChI Key: PXHRFUDENFCYQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C=C(C=C2)S(=O)(=O)N(CC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C26H25NO3S
• Molecular Weight: 431.5 g/mol

Description

Synthesis Analysis

The synthesis of N,N-dibenzyl-6-ethoxy-2-naphthalenesulfonamide and related compounds often involves intricate chemical reactions, highlighting the complexity of achieving specific functional groups and structural configurations. For example, synthetic approaches to naphthalene derivatives have been demonstrated through reactions such as Claisen–Schmidt condensation, which are crucial for introducing specific sulfonamide functionalities and ethoxy groups into the naphthalene framework (Afsar et al., 2021).

Molecular Structure Analysis

The molecular structure of naphthalene derivatives, including N,N-dibenzyl-6-ethoxy-2-naphthalenesulfonamide, has been extensively studied using techniques such as NMR and X-ray diffraction. These studies reveal detailed information about intermolecular distances, geometric configurations, and the orientation of various substituents, which are critical for understanding the compound's chemical behavior and reactivity (Jean-Marie Dereppe et al., 1973).

Chemical Reactions and Properties

Naphthalenesulfonamide derivatives exhibit a wide range of chemical reactions, demonstrating their versatility and reactivity. For instance, the ethoxy group migration in certain sulfonamide derivatives underlines the dynamic nature of these compounds under various chemical conditions (Takeshi Kimura et al., 1997). Furthermore, the interaction with protein kinase C and the potential for biological activity highlight the broader implications of understanding these chemical properties (M. Ito et al., 1986).

Physical Properties Analysis

The physical properties of N,N-dibenzyl-6-ethoxy-2-naphthalenesulfonamide, such as solubility, melting point, and crystalline structure, are essential for its application in various domains. Studies on similar compounds provide insights into how structural modifications can influence these properties, facilitating the design of new materials with desired physical characteristics (Y. Ohki et al., 1985).

Chemical Properties Analysis

The chemical properties of N,N-dibenzyl-6-ethoxy-2-naphthalenesulfonamide, including its reactivity with different chemical agents and conditions, are crucial for its functionalization and application in synthesis. The compound's behavior in various chemical environments, its susceptibility to oxidation, and its interactions with other molecules are central to understanding its utility and potential applications (Kyoung Lee & David T. Gibson, 1996).

Mechanism of Action

If the compound is biologically active, this would involve studying how it interacts with biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact.